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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stachartin C is a secondary metabolite produced by the fungus Stachybotrys chartarum. This
document provides a summary of the currently available data on its physical and chemical
properties. It is important to note that while the fundamental molecular details are established,
comprehensive experimental data remains limited in publicly accessible scientific literature.

Physical and Chemical Properties

The known physicochemical properties of Stachartin C are summarized in the table below. It is
crucial to highlight that specific experimental values for properties such as melting point, boiling
point, and solubility are not readily available in the surveyed literature. The data presented is
based on information from chemical supplier databases and may include predicted values.
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Property Value Source/Notes
Molecular Formula C29H41NOe [1112]

Molecular Weight 499.64 g/mol [1]

CAS Number 1978388-56-5 [11[2]
Appearance Powder / Solid

Purity >98.0%

Predicted Relative Density 1.25 g/cm3

Powder: -20°C; In solvent:

Storage Conditions
-80°C

Experimental Data

A thorough search of scientific databases did not yield specific experimental data for
Stachartin C, including:

e Melting Point: No experimentally determined melting point has been reported.
» Boiling Point: No experimentally determined boiling point has been reported.
o Solubility: Quantitative solubility data in common laboratory solvents are not available.

e Spectral Data (NMR, IR, Mass Spectrometry): No published *H NMR, 3C NMR, Infrared (IR),
or Mass Spectrometry (MS) spectra for Stachartin C could be located.

o Crystal Structure: There is no available crystallographic data for Stachartin C.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of
Stachartin C are not described in the available literature. General methods for the isolation of
secondary metabolites from Stachybotrys chartarum are documented, but a specific protocol
for Stachartin C is not provided. Similarly, no specific biological assay protocols involving
Stachartin C have been published.
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Signaling Pathways and Biological Activity

There is currently no information in the scientific literature regarding the biological activity of
Stachartin C or any signaling pathways that it may modulate.

Conclusion

Stachartin C is a defined chemical entity with a known molecular formula and weight.
However, there is a significant gap in the publicly available scientific literature regarding its
detailed physicochemical properties, spectroscopic data, and biological activity. Further
research and publication of the primary data from the discovering laboratory are required to
provide the comprehensive technical information necessary for its evaluation by researchers,
scientists, and drug development professionals.

Future Directions

To advance the understanding of Stachartin C, the following experimental data are essential:

o Complete Spectroscopic Characterization: Publication of *H NMR, 13C NMR, IR, and high-
resolution mass spectrometry data is crucial for unambiguous structure confirmation and as
a reference for future studies.

e Physicochemical Property Determination: Experimental determination of melting point,
boiling point, and solubility in a range of solvents is necessary for practical laboratory use.

o Crystal Structure Analysis: X-ray crystallography would provide definitive information on its
three-dimensional structure.

» Biological Screening: A comprehensive biological screening is required to identify any
potential therapeutic activities and to understand its mechanism of action, including its
effects on cellular signaling pathways.

e Publication of Isolation and Characterization Protocols: Detailed methodologies are needed
to enable other researchers to isolate and study this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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